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Compound of Interest

Compound Name: NADPH tetrasodium salt

Cat. No.: B8022238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nicotinamide adenine dinucleotide phosphate, reduced form (NADPH), is a critical coenzyme in

numerous biological processes. It functions as a primary electron donor in anabolic pathways

such as fatty acid and nucleotide biosynthesis.[1] NADPH is also essential for maintaining the

cellular redox state and mitigating oxidative stress by regenerating reduced glutathione.[2][3]

The tetrasodium salt is a stable, solid form of NADPH that is readily soluble in aqueous

solutions.[1][4] The accurate preparation of NADPH stock solutions is paramount for achieving

reliable and reproducible results in a variety of applications, including enzyme kinetic assays,

cell-based studies, and drug metabolism screening.[4]

Data Presentation: Quantitative Summary
A summary of the key quantitative data for NADPH tetrasodium salt is presented below for

easy reference.
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Parameter Value Source(s)

Molecular Formula C₂₁H₂₆N₇O₁₇P₃Na₄ [1]

Molecular Weight 833.35 g/mol [4][5]

Appearance White to yellowish powder [1]

Solubility in Water ~35-50 mg/mL [5]

Storage (Solid Form) -20°C, protected from light [1][4][6]

Storage (Stock Solution)
-20°C (short-term) to -80°C

(long-term)
[4][7][8]

Optimal pH for Stability Slightly alkaline (pH 7-8) [1][4][7][9]

Experimental Protocols
Materials and Equipment

NADPH Tetrasodium Salt (≥93% purity)

10 mM Tris-HCl buffer, pH 8.0

Nuclease-free water

Sterile microcentrifuge tubes

Calibrated pipettes and sterile, nuclease-free pipette tips

Vortex mixer

Spectrophotometer

Preparation of 10 mM Tris-HCl Buffer (pH 8.0)
Dissolve Tris base in nuclease-free water to a final concentration of 10 mM.

Adjust the pH to 8.0 using hydrochloric acid (HCl).

Sterilize the buffer by filtration through a 0.22 µm filter.
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Store the buffer at room temperature.[4]

Preparation of 10 mM NADPH Stock Solution
This protocol outlines the procedure for preparing a 10 mM stock solution, a concentration

suitable for a wide range of applications.

Equilibration: Allow the vial of NADPH tetrasodium salt powder to reach room temperature

before opening to prevent moisture condensation.[4]

Weighing: Accurately weigh the required amount of NADPH tetrasodium salt. To prepare 1

mL of a 10 mM stock solution, 8.33 mg is needed.[4]

Dissolution: Add the weighed powder to a sterile microcentrifuge tube. Add the appropriate

volume of 10 mM Tris-HCl buffer (pH 8.0) to achieve the final 10 mM concentration (e.g., 1

mL for 8.33 mg).[4]

Mixing: Gently vortex the tube until the powder is completely dissolved. Avoid vigorous

shaking to minimize oxidation.

Verification (Optional but Recommended): Confirm the concentration of the NADPH solution

spectrophotometrically. The molar extinction coefficient of NADPH at 340 nm is 6220

M⁻¹cm⁻¹.[10]

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into single-use volumes.[1][8] Store these aliquots at -20°C for short-term use

(up to a few weeks) or at -80°C for long-term storage (up to several months).[4][7][8]

Best Practices for Handling and Storage
pH is critical: NADPH is most stable in slightly alkaline conditions (pH 8).[4][7][9] It degrades

rapidly in acidic conditions.[7][9] Therefore, do not dissolve NADPH in pure distilled water,

which can be slightly acidic.[7]

Avoid certain buffers: Phosphate and acetate buffers can accelerate the degradation of

NADPH.[7] Tris-HCl or HEPES buffers are generally preferred.[10]
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Temperature sensitivity: Keep NADPH solutions on ice during use.[10] Degradation

increases significantly at higher temperatures, such as 37°C.[7][9]

Fresh is best: For highly sensitive assays, it is always recommended to prepare the NADPH

solution fresh on the day of the experiment.[7][9]

Light sensitivity: Protect solid NADPH and its solutions from light.

Signaling Pathways and Experimental Workflows
Key Signaling and Metabolic Pathways Involving NADPH
NADPH is a central player in cellular metabolism, providing the reducing power for various

biosynthetic and antioxidant pathways.
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Caption: Key metabolic pathways involving NADPH production and consumption.
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Experimental Workflow: Preparing and Using NADPH
Stock Solution
The following diagram illustrates the logical flow from preparation to application of the NADPH

stock solution in a typical enzymatic assay.
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Caption: A generalized workflow for preparing and using NADPH stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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